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Introduction
Strontium thiosulphate (SrS₂O₃) is an inorganic compound that has garnered interest in

various chemical and materials science applications. As with other alkaline earth metal

thiosulphates, it is primarily known and studied in its hydrated forms. This document provides

an in-depth guide to the discovery, history, synthesis, and physicochemical properties of

strontium thiosulphate, with a focus on its crystalline hydrates. For professionals in drug

development, the detailed characterization of this compound, including its solubility and thermal

stability, offers insights into the behavior of strontium-containing salts and thiosulphate-based

molecules.

Discovery and History
The history of strontium thiosulphate is intrinsically linked to the discovery of its constituent

element, strontium, and the characterization of thiosulphates. The element strontium was first

identified as a distinct substance in 1790 by Adair Crawford and William Cruickshank in a

mineral sample from a lead mine in Strontian, Scotland.[1][2] It was later isolated as a metal in

1808 by Sir Humphry Davy through electrolysis.[1][3]

Thiosulphates, as a class of chemical compounds, have been a subject of study in inorganic

chemistry for a considerable time. However, pure thiosulphuric acid was only successfully

synthesized recently.[4] The salts of thiosulphuric acid, including those of the alkaline earth
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metals, are more stable and have been more extensively explored, existing predominantly as

hydrates.[4] To date, two crystalline hydrates of strontium thiosulphate have been structurally

characterized: strontium thiosulphate pentahydrate (SrS₂O₃·5H₂O) and strontium
thiosulphate monohydrate (SrS₂O₃·H₂O).[4]

Physicochemical and Structural Properties
The known properties of strontium thiosulphate are primarily associated with its hydrated

forms. The following tables summarize the available quantitative data for both the anhydrous

compound and its common hydrates.

General Properties
Property Value Source(s)

Anhydrous Strontium

Thiosulphate (SrS₂O₃)

Molecular Formula O₃S₂Sr [5][6]

Molecular Weight 199.75 g/mol [7]

CAS Number 15123-90-7 [5][6]

Strontium Thiosulphate

Pentahydrate (SrS₂O₃·5H₂O)

Appearance Fine needles [7]

Density 2.17 g/cm³ [7]

Solubility in Water 12.5 g/100 mL at 15°C [7]

Solubility in Organic Solvents
Insoluble in ethanol and

acetone
[7]

Thermal Stability
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Compound Conditions Observation Source(s)

SrS₂O₃·5H₂O Heating to 100°C
Loses four water

molecules of hydration
[7]

Heating to 225°C Decomposes [7]

Decomposition in air
Forms sulfur and

strontium sulfate
[7]

Crystallographic Data for Strontium Thiosulphate
Monohydrate (SrS₂O₃·H₂O)

Parameter Value Source(s)

Crystal System Triclinic [4]

Space Group P1 [4]

a 4.6858 (2) Å [4]

b 5.9178 (3) Å [4]

c 9.0167 (4) Å [4]

Experimental Protocols
Detailed experimental procedures for the synthesis of strontium thiosulphate hydrates are

crucial for obtaining pure crystalline products. The following protocols are based on published

methodologies.

Synthesis of Strontium Thiosulphate Pentahydrate
(SrS₂O₃·5H₂O)
This synthesis is achieved through a precipitation reaction followed by controlled crystallization.

Materials:

Strontium chloride (SrCl₂)
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Sodium thiosulphate (Na₂S₂O₃)

Distilled water

Procedure:

Prepare separate aqueous solutions of strontium chloride and sodium thiosulphate.

Mix the two solutions to initiate the reaction: SrCl₂ + Na₂S₂O₃ → SrS₂O₃ + 2NaCl.[7]

Due to the moderate solubility of strontium thiosulphate, the resulting solution must be

evaporated at a low temperature to induce crystallization.[7]

The salt-out temperature is approximately -9.4°C (15°F).[7]

Crystals of strontium thiosulphate pentahydrate will form and can be collected by filtration.

Synthesis of Strontium Thiosulphate Monohydrate
(SrS₂O₃·H₂O)
The monohydrate is typically obtained through slow evaporation from an aqueous solution.

Materials:

Strontium nitrate (Sr(NO₃)₂)

Sodium thiosulphate pentahydrate (Na₂S₂O₃·5H₂O)

Distilled water

Procedure:

Prepare an aqueous solution containing both strontium nitrate and sodium thiosulphate

pentahydrate.[4]

Store the solution at room temperature, allowing the solvent to evaporate very slowly over a

period of several months.[4]
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Single crystals of strontium thiosulphate monohydrate will form in the highly concentrated

mother liquor.[4]

Isolate the crystals from the solution. Note that byproducts such as sodium nitrate (NaNO₃)

and unreacted strontium nitrate may also crystallize.[4]

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of strontium
thiosulphate hydrates via aqueous reaction.

Caption: General synthesis pathway for strontium thiosulphate hydrates.

Logical Relationship of Strontium Thiosulphate
Hydrates
This diagram illustrates the relationship between the anhydrous form and the characterized

hydrates of strontium thiosulphate.

Caption: Relationship between strontium thiosulphate and its hydrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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